N-methylthieno[3,2-b]pyridin-7-amine

• Molecular Formula: C8H8N2S
• Molecular Weight: 164.23 g/mol
• IUPAC Name: N-methylthieno[3,2-b]pyridin-7-amine
• InChI: InChI=1S/C8H8N2S/c1-9-6-2-4-10-7-3-5-11-8(6)7/h2-5H,1H3,(H,9,10)
• InChI Key: SZTXIJXDEPIRMN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C2C(=NC=C1)C=CS2

Description

N-methylthieno[3,2-b]pyridin-7-amine is a heterocyclic compound with the molecular formula C8H8N2S and a molecular weight of 164.23 g/mol . This compound is part of the thienopyridine family, which is known for its diverse pharmacological and biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methylthieno[3,2-b]pyridin-7-amine typically involves the reaction of thieno[3,2-b]pyridine with methylating agents under controlled conditions . One common method includes the use of methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often using continuous flow reactors to maintain consistent reaction conditions and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

N-methylthieno[3,2-b]pyridin-7-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the methyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Lithium aluminum hydride in tetrahydrofuran (THF) under reflux conditions.

Substitution: Sodium hydride in DMF at elevated temperatures.

Major Products Formed

Oxidation: Formation of N-methylthieno[3,2-b]pyridin-7-one.

Reduction: Formation of this compound derivatives.

Substitution: Formation of various substituted thienopyridines.

Scientific Research Applications

N-methylthieno[3,2-b]pyridin-7-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in various diseases.

Industry: Used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-methylthieno[3,2-b]pyridin-7-amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Thieno[2,3-b]pyridine: Known for its pharmacological activities, including anticancer and anti-inflammatory properties.

Thieno[3,2-b]pyridine: Similar structure but different substitution patterns, leading to varied biological activities.

Uniqueness

N-methylthieno[3,2-b]pyridin-7-amine is unique due to its specific methylation, which can significantly alter its chemical and biological properties compared to other thienopyridine derivatives .